Cas no 62681-68-9 (Ethanone, 1-(1,3-benzodioxol-5-yl)-, oxime)

Ethanone, 1-(1,3-benzodioxol-5-yl)-, oxime structure
62681-68-9 structure
Product Name:Ethanone, 1-(1,3-benzodioxol-5-yl)-, oxime
CAS No:62681-68-9
MF:C9H9NO3
MW:179.172662496567
CID:435358
PubChem ID:4661893
Update Time:2025-04-19

Ethanone, 1-(1,3-benzodioxol-5-yl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,3-benzodioxol-5-yl)-, oxime
    • N-[1-(1,3-benzodioxol-5-yl)ethylidene]hydroxylamine
    • 1-Benzo[1,3]dioxol-5-yl-ethanone oxime
    • BDSUJNDSNUKNAU-UHFFFAOYSA-N
    • DTXSID70405346
    • 62681-68-9
    • AKOS017263877
    • Inchi: 1S/C9H9NO3/c1-6(10-11)7-2-3-8-9(4-7)13-5-12-8/h2-4,11H,5H2,1H3
    • InChI Key: BDSUJNDSNUKNAU-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C(C)=NO)=CC1=2

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • PSA: 51.05000
  • LogP: 1.61350
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